Parogrelil

• IUPAC Name: 5-bromo-3-[3-(4-chlorophenyl)propoxy]-4-(pyridin-3-ylmethylamino)-1H-pyridazin-6-one
• InChI: InChI=1S/C19H18BrClN4O2/c20-16-17(23-12-14-3-1-9-22-11-14)19(25-24-18(16)26)27-10-2-4-13-5-7-15(21)8-6-13/h1,3,5-9,11H,2,4,10,12H2,(H2,23,24,26)
• InChI Key: YJMYSLFFZJUXOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC2=C(C(=O)NN=C2OCCCC3=CC=C(C=C3)Cl)Br
• Molecular Formula: C19H18BrClN4O2
• DSSTOX Substance ID: DTXSID80930371
• Molecular Weight: 449.7 g/mol
• CAS RN: 139145-27-0

Description

Parogrelil is a small molecule drug known for its role as a selective phosphodiesterase 3 inhibitor. It has been developed primarily for the treatment of intermittent claudication, a condition characterized by pain and cramping in the lower limbs due to inadequate blood flow. This compound also exhibits bronchodilatory and anti-inflammatory effects, making it a potential therapeutic agent for respiratory diseases such as asthma .

Scientific Research Applications

Parogrelil has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study the effects of phosphodiesterase inhibition on various biochemical pathways.

Biology: Investigated for its role in modulating cellular signaling pathways and its potential as a therapeutic agent for inflammatory diseases.

Medicine: Explored for its efficacy in treating intermittent claudication, asthma, and other respiratory conditions.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in drug discovery and development.

Mechanism of Action

Parogrelil exerts its effects by inhibiting phosphodiesterase 3, an enzyme responsible for the breakdown of cyclic adenosine monophosphate (cAMP). By inhibiting this enzyme, this compound increases the levels of cAMP within cells, leading to various physiological effects such as vasodilation, bronchodilation, and anti-inflammatory responses. The molecular targets of this compound include smooth muscle cells in blood vessels and the respiratory tract, where it modulates the signaling pathways involved in muscle relaxation and inflammation .

Safety and Hazards

While specific safety and hazard data for Parogrelil is not available, it’s important to handle all chemical compounds with care. Proper protective equipment should be used when handling and storing the compound to prevent exposure.

Preparation Methods

Synthetic Routes and Reaction Conditions

Parogrelil can be synthesized through a multi-step process involving the reaction of various chemical intermediates. One of the key steps involves the formation of a pyridazinone ring structure, which is achieved through the reaction of appropriate starting materials under controlled conditions. The synthetic route typically includes the following steps:

• Formation of the pyridazinone core by reacting a substituted phenylhydrazine with an appropriate diketone.
• Introduction of the bromine and chlorine substituents through halogenation reactions.
• Attachment of the propoxy and pyridinylmethyl groups via nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis process to produce the compound in larger quantities. This requires optimization of reaction conditions, purification methods, and quality control measures to ensure the consistency and purity of the final product. Common techniques used in industrial production include batch reactors, continuous flow reactors, and advanced purification methods such as chromatography .

Chemical Reactions Analysis

Types of Reactions

Parogrelil undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding oxides, which may alter its pharmacological properties.

Reduction: Reduction reactions can convert this compound into its reduced forms, potentially affecting its biological activity.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups into the this compound molecule, leading to the formation of derivatives with modified properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various derivatives of this compound with altered pharmacological properties. These derivatives can be used to study the structure-activity relationship and optimize the compound’s therapeutic potential .

Comparison with Similar Compounds

Similar Compounds

Cilostazol: Another phosphodiesterase 3 inhibitor used to treat intermittent claudication.

Milrinone: A phosphodiesterase 3 inhibitor used in the treatment of heart failure.

Amrinone: Similar to Milrinone, used for its inotropic and vasodilatory effects.

Uniqueness of Parogrelil

This compound is unique due to its dual bronchodilatory and anti-inflammatory effects, which make it a potential therapeutic agent for both cardiovascular and respiratory diseases. Its selective inhibition of phosphodiesterase 3 also distinguishes it from other compounds that may have broader or less specific inhibitory effects .